Cas no 2171906-67-3 (3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 2171906-67-3
• MF: C₂₀H₁₈F₃NO₄
• MW: 393.356436252594
• CID: 6449175
• PubChem ID: 165504517
• Update Time: 2025-06-14

3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• 3-{[(benzyloxy)carbonyl]amino}-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• 2171906-67-3
• EN300-1450444

• Inchi： 1S/C20H18F3NO4/c21-20(22,23)15-8-4-7-14(9-15)19(17(25)26)10-16(11-19)24-18(27)28-12-13-5-2-1-3-6-13/h1-9,16H,10-12H2,(H,24,27)(H,25,26)
• InChI Key： JGBPPWGHBOIJJO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(C(=O)O)CC(C1)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 393.11879254g/mol
• Monoisotopic Mass: 393.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 2171906-67-3)

The compound 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 2171906-67-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This cyclobutane derivative is characterized by its unique structural features, including a benzyloxycarbonylamino group and a trifluoromethylphenyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics, especially in the context of targeting enzyme inhibitors and receptor modulators.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid makes it a valuable candidate for exploring structure-activity relationships (SAR) in drug design. This compound is often discussed in the context of small molecule drug development, a hot topic in the pharmaceutical industry, where precision and efficacy are paramount. Its potential to interact with biological targets has also sparked interest in computational chemistry and molecular docking studies.

The synthesis of 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid involves multi-step organic reactions, including cyclobutane ring formation and carboxylic acid functionalization. These processes are critical for achieving high purity and yield, which are essential for its use in high-throughput screening (HTS) and lead optimization. The compound's CAS No. 2171906-67-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular weight and physicochemical properties are also key considerations for researchers working on drug delivery systems and formulation development.

From an industrial perspective, 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid is often explored for its potential in patentable drug candidates. The pharmaceutical sector is increasingly focused on intellectual property (IP) protection, and this compound's unique structure offers opportunities for novel claims. Additionally, its relevance to personalized medicine and targeted therapies aligns with current trends in healthcare, where patient-specific treatments are gaining traction. This has led to a rise in searches for cyclobutane derivatives in drug discovery and trifluoromethylphenyl applications.

Environmental and safety considerations are also paramount when working with 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its stability. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, particularly in light of the growing emphasis on green chemistry and sustainable pharmaceutical practices. These aspects are frequently queried in academic and industrial forums, reflecting the compound's broader impact.

In conclusion, 3-{(benzyloxy)carbonylamino}-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 2171906-67-3) represents a promising avenue for advancing medicinal chemistry and pharmaceutical innovation. Its structural complexity and functional versatility make it a subject of intense study, particularly in the realms of drug design and therapeutic development. As research continues to unfold, this compound is likely to play a pivotal role in addressing unmet medical needs and shaping the future of precision medicine.